Cas no 1508041-29-9 (1-1-(2,4-dimethoxyphenyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(2,4-dimethoxyphenyl)cyclopropylcyclopropan-1-amine
• CAS No: 1508041-29-9
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6467849
• PubChem ID: 83673864
• Update Time: 2025-05-20

1-1-(2,4-dimethoxyphenyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,4-dimethoxyphenyl)cyclopropylcyclopropan-1-amine
• EN300-1819163
• 1508041-29-9
• 1-[1-(2,4-dimethoxyphenyl)cyclopropyl]cyclopropan-1-amine

• Inchi： 1S/C14H19NO2/c1-16-10-3-4-11(12(9-10)17-2)13(5-6-13)14(15)7-8-14/h3-4,9H,5-8,15H2,1-2H3
• InChI Key： BUHCXHYKTAVZHV-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C1(CC1)C1(CC1)N)OC

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-1-(2,4-dimethoxyphenyl)cyclopropylcyclopropan-1-amine

1-1-(2,4-Dimethoxyphenyl)cyclopropylcyclopropan-1-amine

The compound 1-1-(2,4-dimethoxyphenyl)cyclopropylcyclopropan-1-amine (CAS No. 1508041-29-9) is a unique organic molecule with a complex structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its bicyclic structure, which includes a cyclopropane ring fused to a cyclopropyl group, and a substituted phenyl moiety with methoxy groups at the 2 and 4 positions. The presence of these functional groups makes this compound a subject of interest for researchers exploring novel synthetic methods and potential bioactive compounds.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery due to their unique electronic properties and potential for forming stable interactions with biological targets. The dimethoxyphenyl group in this compound adds further complexity, as methoxy groups are known to influence the electronic properties of aromatic rings and can enhance the molecule's solubility and bioavailability. This combination of structural features makes CAS No. 1508041-29-9 a promising candidate for exploring new therapeutic agents.

One of the key areas of research involving this compound is its synthesis and structural characterization. Scientists have developed various strategies to construct the bicyclic framework, including ring-closing metathesis and other transition-metal-catalyzed reactions. These methods not only provide insights into the reactivity of cyclopropane systems but also pave the way for the synthesis of related compounds with diverse substituents.

In terms of applications, 1-1-(2,4-dimethoxyphenyl)cyclopropylcyclopropan-1-amine has shown potential in medicinal chemistry as a scaffold for designing kinase inhibitors and other enzyme-targeting molecules. Its rigid structure and ability to form hydrogen bonds make it an attractive template for modulating molecular interactions in biological systems.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with high accuracy. These studies have revealed that the dimethoxyphenyl group plays a significant role in stabilizing certain transition states during chemical reactions, which could be exploited in designing more efficient synthetic pathways.

In conclusion, CAS No. 1508041-29-9, or 1-1-(2,4-dimethoxyphenyl)cyclopropylcyclopropan-1-amine, represents an intriguing example of how complex organic molecules can serve as platforms for innovation in both synthetic and medicinal chemistry. With ongoing research uncovering new aspects of its properties and applications, this compound continues to be a focal point for scientists aiming to push the boundaries of chemical synthesis and drug discovery.